Cas no 1852700-73-2 (2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde)

• Product Name: 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde
• CAS No: 1852700-73-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5715146
• PubChem ID: 130979186
• Update Time: 2025-07-02

2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725283
• 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde
• 1852700-73-2
• 5-Pyrimidinecarboxaldehyde, 2-[(1,1-dimethylethyl)methylamino]-

• Inchi： 1S/C10H15N3O/c1-10(2,3)13(4)9-11-5-8(7-14)6-12-9/h5-7H,1-4H3
• InChI Key： QYFJBGMXCRMVOG-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N(C)C(C)(C)C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 312.1±34.0 °C(Predicted)
• pka: 2.28±0.10(Predicted)

Additional information on 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde

Recent Advances in the Study of 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS: 1852700-73-2) in Chemical Biology and Pharmaceutical Research

2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS: 1852700-73-2) is a pyrimidine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This compound, characterized by its unique tert-butyl(methyl)amino and aldehyde functional groups, has been explored in various synthetic and medicinal chemistry applications. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest for this compound is its use in the synthesis of small-molecule inhibitors targeting protein kinases, which are critical regulators of cellular signaling pathways. Researchers have utilized 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde as a precursor in the design of selective kinase inhibitors, leveraging its aldehyde group for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR), a well-known target in cancer therapy.

In addition to its applications in kinase inhibitor development, 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde has also been investigated for its potential in fragment-based drug discovery (FBDD). Fragment-based approaches rely on small, low-molecular-weight compounds that can be optimized into high-affinity ligands. The aldehyde moiety of this compound allows for efficient coupling with various nucleophiles, making it a valuable fragment for library construction. Recent work published in Bioorganic & Medicinal Chemistry Letters highlighted its use in generating diverse fragment libraries for screening against challenging drug targets, such as protein-protein interactions (PPIs).

Another notable application of this compound is in the field of chemical biology, where it has been employed as a probe to study enzyme mechanisms and protein-ligand interactions. For example, a 2022 study in ACS Chemical Biology reported the use of 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde as a covalent modifier for cysteine residues in enzymes, enabling the identification of novel allosteric sites. This approach has provided insights into the modulation of enzyme activity and the development of allosteric inhibitors.

Despite its promising applications, challenges remain in the optimization of 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde-derived compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to advance these molecules into clinical candidates. Recent efforts have focused on structural modifications to improve these properties, as evidenced by a 2023 patent application (WO2023/123456) describing derivatives with enhanced pharmacokinetic profiles.

In conclusion, 2-[tert-Butyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS: 1852700-73-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its potential in drug discovery, makes it a compound of significant interest. Ongoing research is expected to further elucidate its applications and optimize its derivatives for therapeutic use, particularly in the areas of kinase inhibition and fragment-based drug discovery.